2-(2-methylpropyl)oxan-4-one
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(2-methylpropyl)oxan-4-one can be achieved through a multi-step process involving the conversion of starting materials to intermediates and ultimately to the final product. The key steps in the synthesis pathway include the protection of a hydroxyl group, the formation of a ketone group, and the cyclization of the intermediate to form the oxan ring.", "Starting Materials": ["2-methyl-1-propanol", "acetic anhydride", "sodium hydroxide", "sulfuric acid", "sodium chloride", "sodium bicarbonate", "magnesium sulfate", "diethyl ether"], "Reaction": [ "Step 1: Protection of the hydroxyl group in 2-methyl-1-propanol using acetic anhydride and sodium hydroxide to form 2-methyl-1-propyl acetate.", "Step 2: Oxidation of 2-methyl-1-propyl acetate using sulfuric acid and sodium chloride to form 2-methylpropan-1-one.", "Step 3: Conversion of 2-methylpropan-1-one to the Grignard reagent using magnesium and diethyl ether.", "Step 4: Reaction of the Grignard reagent with ethyl chloroformate to form the intermediate 2-(2-methylpropoxy)propan-1-one.", "Step 5: Cyclization of the intermediate using sodium bicarbonate to form 2-(2-methylpropyl)oxan-4-one." ] } | |
CAS RN |
23659-44-1 |
Product Name |
2-(2-methylpropyl)oxan-4-one |
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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